Cas no 528-21-2 (2,3,4-Trihydroxyacetophenone)

• Product Name: 2,3,4-Trihydroxyacetophenone
• CAS No: 528-21-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00002193
• CID: 38029
• PubChem ID: 87576979
• Update Time: 2025-04-18

2,3,4-Trihydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',3',4'-Trihydroxyacetophenone
• Gallacetophenone(2,3,4-Trihydroxy acetophenone)
• Gallacetophenone
• 2,3,4-Trihydroxyacetophenone
• 1-(2,3,4-Trihydroxyphenyl)ethanone
• 1-(2,3,4-trihydroxyphenl)ethanone
• 2,3,4-trihydropxyphenylethanone
• 4-Acetylpyrogallol
• Alizarin Yellow C
• alizarineyellowc
• EUGALLOL
• GALANTHAMINE
• Galloacetophenone
• Alizarine Yellow C
• Ethanone, 1-(2,3,4-trihydroxyphenyl)-
• C.I. 57000
• Acetophenone, 2',3',4'-trihydroxy-
• 1-(2,3,4-Trihydroxyphenyl)ethan-1-one
• 2,3,4-Trihydroxyacetophenone oxime
• XIROXSOOOAZHLL-UHFFFAOYSA-N
• C70E921C4P
• 1-acetyl-2,3,4-trihydroxybenzene
• Gallac

• MDL： MFCD00002193
• Inchi： 1S/C8H8O4/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-3,10-12H,1H3
• InChI Key： XIROXSOOOAZHLL-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(C)=O)O)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.3037 (rough estimate)
• Melting Point: 169.0 to 173.0 deg-C
• Boiling Point: 257.07°C (rough estimate)
• Flash Point: 208.7 °C
• Refractive Index: 1.5090 (estimate)
• PSA: 77.76000
• LogP: 1.00600
• Merck: 4342
• Solubility: Not determined

2,3,4-Trihydroxyacetophenone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• RTECS：AN0527000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone